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Abstract

This document provides a comprehensive guide for the preparation of a stock solution of LCB
03-0110, a potent inhibitor of c-Src kinase and Discoidin Domain Receptor (DDR) family
tyrosine kinases.[1][2][3][4][5][6][7][8] Included are the chemical and physical properties of LCB
03-0110 dihydrochloride, detailed protocols for reconstitution, and recommendations for
storage and handling. Additionally, this note outlines the mechanism of action of LCB 03-0110
and provides a visual representation of its key signaling pathway targets.

Introduction to LCB 03-0110

LCB 03-0110 is a thienopyridine derivative that acts as a multi-targeted tyrosine kinase
inhibitor.[2][3] It is a potent inhibitor of c-Src kinase with an IC50 of 1.3 nM.[4] Furthermore, it
demonstrates inhibitory activity against the Discoidin Domain Receptor 2 (DDR2) family of
tyrosine kinases, Bruton's tyrosine kinase (BTK), and Spleen tyrosine kinase (Syk).[4][5]
Research has shown that LCB 03-0110 can suppress the activation of macrophages and
fibroblasts, suggesting its potential in studying and developing treatments for conditions
involving fibrosis and inflammation.[2][3]

Chemical and Physical Properties
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A clear understanding of the physicochemical properties of LCB 03-0110 is crucial for accurate
stock solution preparation and experimental design. The data presented below pertains to the
dihydrochloride salt of LCB 03-0110.

Property Value Reference
Molecular Weight 490.45 g/mol [9]
Molecular Formula C24H23N302S-2HCI 9]

CAS Number 1962928-28-4

Appearance Solid [4]

Purity >98%

Solubility and Storage

Proper dissolution and storage are critical to maintaining the stability and activity of LCB 03-
0110.

Solvent Maximum Concentration Reference
Water 100 mM
DMSO 100 mM

Storage Recommendations:

Storage .
Form Duration Reference
Temperature

Room Temperature
Powder ) As per manufacturer
(desiccated)

Stock Solution -20°C Up to 1 month [3]

Stock Solution -80°C Up to 6 months [3]
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It is highly recommended to aliquot the stock solution into single-use volumes to avoid
repeated freeze-thaw cycles.[4]

Experimental Protocols

This section provides a detailed protocol for the preparation of a 10 mM stock solution of LCB
03-0110 in DMSO.

Materials
e LCB 03-0110 dihydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath

Stock Solution Preparation Workflow
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Preparation

Calculate required mass of LCB 03-0110 and volume of DMSO.

'

Weigh LCB 03-0110 powder.

'

Add the appropriate volume of DMSO.

'

Vortex thoroughly to dissolve.

'

Optional: Sonicate to aid dissolution.

Storage

Aliquot into single-use tubes.

:

Store at -20°C or -80°C.

Click to download full resolution via product page

Caption: Workflow for LCB 03-0110 Stock Solution Preparation.

Step-by-Step Protocol
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» Determine the required volume of stock solution. For this protocol, we will prepare 1 mL of a
10 mM stock solution.

e Calculate the mass of LCB 03-0110 dihydrochloride needed.
o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 490.45 g/mol = 4.9045 mg

o Weigh out approximately 4.9 mg of LCB 03-0110 powder and place it in a sterile
microcentrifuge tube.

e Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the powder.

» Vortex the solution for several minutes until the powder is completely dissolved. Visually
inspect the solution to ensure no solid particles remain.

o Optional: If the compound does not readily dissolve, sonicate the tube in an ultrasonic bath
for short intervals until the solution is clear.[3]

 Aliquot the 10 mM stock solution into smaller, single-use sterile tubes. This will minimize
contamination and degradation from repeated freeze-thaw cycles.

» Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[3]

Mechanism of Action and Signaling Pathways

LCB 03-0110 exerts its biological effects by inhibiting several key tyrosine kinases involved in
cell signaling pathways that regulate processes such as cell growth, proliferation, migration,
and inflammation. Its primary targets include c-Src, DDR1/2, BTK, and Syk.[2][5][10] By
inhibiting these kinases, LCB 03-0110 can modulate downstream signaling cascades. For
instance, its inhibition of the TGF-B1 and LPS-induced pathways in fibroblasts and
macrophages, respectively, highlights its anti-fibrotic and anti-inflammatory potential.[2]
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Caption: Key Signaling Targets of LCB 03-0110.

Safety Precautions

As with any chemical reagent, appropriate personal protective equipment (PPE), including
gloves, a lab coat, and safety glasses, should be worn when handling LCB 03-0110 powder
and solutions. All work should be conducted in a well-ventilated area or a chemical fume hood.
Consult the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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